Cas no 850567-36-1 (3-(4-Cyanophenyl)aminocarbonylphenylboronic acid)

3-(4-Cyanophenyl)aminocarbonylphenylboronic acid is a boronic acid derivative featuring both a cyanophenylaminocarbonyl group and a boronic acid functionality. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for forming carbon-carbon bonds in synthetic organic chemistry. The presence of the electron-withdrawing cyano group enhances its reactivity and stability, making it suitable for applications in pharmaceutical and materials science research. Its well-defined structure and high purity ensure consistent performance in catalytic processes. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid group to hydrolysis.
3-(4-Cyanophenyl)aminocarbonylphenylboronic acid structure
850567-36-1 structure
Product Name:3-(4-Cyanophenyl)aminocarbonylphenylboronic acid
CAS No:850567-36-1
MF:C14H11BN2O3
MW:266.05974316597
MDL:MFCD06659886
CID:719803
PubChem ID:44119548
Update Time:2025-08-10

3-(4-Cyanophenyl)aminocarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-((4-Cyanophenyl)carbamoyl)phenyl)boronic acid
    • 3-(4-Cyanophenylcarbamoyl)benzeneboronic acid
    • [3-[(4-cyanophenyl)carbamoyl]phenyl]boronic acid
    • 3-(4-Cyanophenyl)aminocarbonylphenylboronic acid
    • Boronic acid,B-[3-[[(4-cyanophenyl)amino]carbonyl]phenyl]-
    • OR4115
    • 3-[(4-cyanophenyl)carbamoyl]phenylboronic acid
    • AKOS015836379
    • H11667
    • {3-[(4-Cyanophenyl)carbamoyl]phenyl}boronic acid
    • SCHEMBL2556521
    • 850567-36-1
    • BS-25905
    • DTXSID70657282
    • MFCD06659886
    • CS-0174214
    • AB26553
    • C14H11BN2O3
    • (3-((4-Cyanophenyl)carbamoyl)phenyl)boronicacid
    • MDL： MFCD06659886
    • Inchi： 1S/C14H11BN2O3/c16-9-10-4-6-13(7-5-10)17-14(18)11-2-1-3-12(8-11)15(19)20/h1-8,19-20H,(H,17,18)
    • InChI Key： WDWVOWXKMQNJOX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(B(O)O)C=1)NC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 266.08600
  • Monoisotopic Mass: 266.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4A^2

Experimental Properties

  • Density: 1.34
  • Melting Point: 232-238
  • Refractive Index: 1.636
  • PSA: 93.35000
  • LogP: 0.56338

3-(4-Cyanophenyl)aminocarbonylphenylboronic acid Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

3-(4-Cyanophenyl)aminocarbonylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(4-Cyanophenyl)aminocarbonylphenylboronic acid Pricemore >>

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TRC
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C989723-250mg
3-(4-Cyanophenyl)aminocarbonylphenylboronic acid
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TRC
C989723-500mg
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